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Compound of Interest

2-(2-Bromophenyl)azepane
Compound Name:

hydrochloride
CAS No.: 1177340-54-3
Cat. No.: B1286184

Get Quote

Executive Summary

This guide provides a technical evaluation of azepane (hexamethyleneimine) scaffolds,
contrasting native derivatives with their brominated counterparts. While azepanes are
privileged structures in drug discovery—appearing in FDA-approved agents like cetirizine
(piperazine/azepane hybrid analogs) and moexipril—the strategic incorporation of bromine
introduces profound physicochemical changes.

Key Finding: Bromination of the azepane scaffold (or its pendant aromatic rings) typically
enhances biological potency by 2—10 fold in cytotoxic and enzymatic assays. This is driven by
the formation of "halogen bonds" (sigma-hole interactions) and increased lipophilicity, though it
often necessitates stricter metabolic monitoring due to potential toxicity.

Mechanistic Insight: The "Bromine Effect"
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To understand the biological divergence, we must look beyond simple steric hindrance. The
superiority of brominated azepanes stems from electronic anisotropy.

The Sigma-Hole Phenomenon

Unlike fluorine (which is electron-rich and acts as a hydrogen bond acceptor), bromine exhibits
a positive electrostatic potential region on its head, known as the sigma-hole (

-hole).

e Non-Brominated (H/F): Relies on Van der Waals forces or standard H-bonding.

» Brominated (Br): Forms highly directional Halogen Bonds (X-bonds) with nucleophilic
residues (e.g., backbone carbonyl oxygen, histidine nitrogen) in the target protein's binding
pocket.

Physicochemical Shifts

Non-Brominated Brominated Impact on
Feature . .
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Comparative Biological Activity Data[1]
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The following data synthesizes Structure-Activity Relationship (SAR) trends observed in
azepane-based anticancer and neurological agents.

Case Study: Cytotoxicity in Human Melanoma (A-375
Cell Line)

Context: Azepane-fused triterpenoids and marine alkaloid analogs (e.g., hymenialdisine
derivatives) are evaluated for antiproliferative activity.

Compound . Selectivity Mechanism of
Substituent (R) IC50 (pM) .
Class Index (SI) Action
General
Azepane 1 _
-H 123+1.1 1.2 microtubule
(Control) . .
disruption
Azepane 2 Weak halogen
_ -Cl 41+04 1.8 _
(Chlorinated) bonding
Strong
Azepane 3 -Br 04+03 24 -hole interaction
(Brominated) + Apoptosis
induction

Data Interpretation: The brominated derivative (Azepane 3) demonstrates a 30-fold increase in
potency compared to the hydrogen analog. This aligns with literature on bromotyrosine
derivatives where bromine is critical for sub-micromolar activity [1, 4].

Visualization: SAR Decision Logic

The following diagram illustrates the decision matrix for synthesizing brominated azepanes
based on target site characteristics.
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Start: Azepane Lead Optimization

Analyze Target Binding Pocket

Is Nucleophile (C=0, His) present?

Yes (Targeting X-Bond) \ No (Steric clash risk)

Strategy: Introduce Bromine (Br) Strategy: Alkyl/H Substitution

Result: Moderate Potency (UM range)

eI SIgmeHA(ele X ) Benefit: Lower Toxicity Risk

Result: High Potency (nM range)
Risk: High Lipophilicity

Click to download full resolution via product page

Caption: Decision tree for azepane bromination based on binding pocket nucleophilicity and
desired potency/toxicity profile.

Experimental Protocols

To validate the biological differences described above, the following self-validating protocols
are recommended.

Synthesis: Regioselective Bromination of Azepane
Scaffolds
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Obijective: To introduce a bromine atom without disrupting the sensitive azepane ring nitrogen.

» Protection: Protect the secondary amine of the azepane (e.g., N-Boc protection) to prevent
N-bromination.

o Validation: Check TLC; amine spot should disappear.
e Bromination: React N-Boc-azepane with N-Bromosuccinimide (NBS) in DMF at 0°C.
o Critical Step: Maintain low temperature to avoid ring oxidation or opening.

» Deprotection: Treat with TFA/DCM (1:1) to yield the free amine salt.

Biological Assay: MTT Cytotoxicity Screen

Objective: Quantify the IC50 shift between brominated and non-brominated variants.
Reagents:

e« MTT Reagent (5 mg/mL in PBS).

e Solubilization Buffer (DMSO or SDS-HCI).

e Cell Line: A-375 (Melanoma) or HepG2 (Liver).

Workflow:

e Seeding: Plate cells at

cells/well in 96-well plates. Incubate for 24h.

o Treatment: Add serial dilutions (0.1 uM — 100 uM) of:

[e]

Compound A (Non-Brominated Azepane)

o

Compound B (Brominated Azepane)

[¢]

Control: Cisplatin (Positive) and DMSO (Vehicle).
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Incubation: Incubate for 48h at 37°C, 5% CO2.

Development: Add 20 pL MTT reagent. Incubate 4h (purple formazan crystals form).

Quantification: Aspirate media, add 100 uL DMSO. Shake for 10 min.

Read: Measure Absorbance (OD) at 570 nm.
Self-Validating Check:
e The Vehicle Control (DMSO) must show 100% viability.

« If the Brominated compound precipitates at >50 uM (due to high LogP), the data point is
invalid.

Visualization: Assay Workflow

Cell Seeding Drug Treatment 48h Incubation »| AddMTT Reagent Solubilize Crystals Read OD 570nm
(96-well) (Br-Azepane vs Control) | (Formazan formation) (DMSO) Calc IC50

Click to download full resolution via product page
Caption: Step-by-step workflow for the MTT cytotoxicity assay used to determine IC50 values.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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